![molecular formula C14H15NO2 B3143008 Tert-butyl 3-(4-cyanophenyl)prop-2-enoate CAS No. 516520-65-3](/img/structure/B3143008.png)
Tert-butyl 3-(4-cyanophenyl)prop-2-enoate
Overview
Description
Tert-butyl 3-(4-cyanophenyl)prop-2-enoate is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Catalysis
In the realm of organic synthesis, compounds similar to "Tert-butyl 3-(4-cyanophenyl)prop-2-enoate" are often used as intermediates in the synthesis of complex molecules. For instance, the asymmetric synthesis using rhodium-catalyzed conjugate addition processes demonstrates the utility of related tert-butyl esters in producing enantioenriched compounds, which are valuable in creating pharmaceuticals and other biologically active molecules (Paquin et al., 2005).
Materials Science
In materials science, compounds bearing the tert-butyl ester group have been utilized in the synthesis of block copolymers . These materials have applications ranging from biomedical to photo-switchable drug delivery systems, indicating the potential of "this compound" in forming polymers with unique properties (Chaudhary & Ahmad, 2014).
Photoreactive Materials
The development of photo-switchable azobenzene-functionalized block copolymers from atom transfer radical polymerizations showcases the integration of tert-butyl acrylate with azobenzene-containing monomers for creating materials that respond to light. This aspect highlights the potential application of "this compound" in developing photo-responsive materials (Chaudhary & Ahmad, 2014).
Advanced Synthesis Techniques
The Multigram Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids involves acylation and subsequent reactions that yield fluorinated pyrazole carboxylic acids, showcasing the versatility of related tert-butyl esters in synthesizing fluorinated organic compounds, which are important in medicinal chemistry and agrochemicals (Iminov et al., 2015).
Properties
IUPAC Name |
tert-butyl 3-(4-cyanophenyl)prop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-14(2,3)17-13(16)9-8-11-4-6-12(10-15)7-5-11/h4-9H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRSOTKSRUXHKQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C=CC1=CC=C(C=C1)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60735588 | |
Record name | tert-Butyl 3-(4-cyanophenyl)prop-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60735588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
516520-65-3 | |
Record name | tert-Butyl 3-(4-cyanophenyl)prop-2-enoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60735588 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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